Cas no 898792-79-5 (Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate)

• Product Name: Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate
• CAS No: 898792-79-5
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• MDL: MFCD01320189
• CID: 1948480
• PubChem ID: 24727293
• Update Time: 2025-06-20

Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate
• ETHYL 5-(2,5-DIMETHYLPHENYL)-5-OXOVALERATE
• CTK5G6920
• AG-H-67232
• KB-201948
• MFCD01320189
• ETHYL5-(2,5-DIMETHYLPHENYL)-5-OXOVALERATE
• 898792-79-5
• DTXSID20645518
• AKOS016023124
• Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate

• MDL： MFCD01320189
• Inchi： 1S/C15H20O3/c1-4-18-15(17)7-5-6-14(16)13-10-11(2)8-9-12(13)3/h8-10H,4-7H2,1-3H3
• InChI Key： CZYWXUGSOHJFKT-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CC=1C)CCCC(=O)OCC

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.21950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate

Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate (CAS No. 898792-79-5): A Comprehensive Overview

Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate (CAS No. 898792-79-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate consists of a pentanoate ester moiety linked to a 2,5-dimethylphenyl group. This distinctive arrangement imparts distinct chemical reactivity and biological potential, making it a valuable intermediate in synthetic chemistry. The presence of the oxo group (C=O) in the pentanoate chain enhances its utility in various chemical transformations, including condensation reactions and catalytic processes.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The dimethylphenyl group, in particular, is known for its ability to modulate biological pathways by interacting with specific receptor targets. This has led to extensive research into derivatives of Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate as potential candidates for drug development.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors and activators for enzymes involved in metabolic and signaling pathways. For instance, studies have shown that modifications to the ester group can significantly alter the compound's bioavailability and target specificity, making it a versatile tool for drug discovery.

The synthesis of Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate typically involves multi-step organic reactions, including esterification and alkylation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications. These methodologies often incorporate green chemistry principles to minimize waste and enhance sustainability.

Recent advancements in computational chemistry have further enhanced the understanding of the interactions between Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate and biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing a foundation for rational drug design. These computational approaches complement experimental efforts by predicting potential drug candidates with high accuracy.

The compound's potential extends beyond pharmaceutical applications. It has been explored as a key intermediate in the synthesis of specialty chemicals used in materials science and agrochemicals. The versatility of its structure allows for modifications that can tailor its properties for specific industrial needs, highlighting its broad utility across multiple scientific disciplines.

In conclusion, Ethyl 5-(2,5-dimethylphenyl)-5-oxopentanoate (CAS No. 898792-79-5) represents a significant advancement in chemical research with far-reaching implications. Its unique structural features and functional properties make it a valuable asset in both academic and industrial settings. As research continues to uncover new applications and therapeutic potentials, this compound is poised to play a pivotal role in shaping the future of chemical and pharmaceutical innovation.